![molecular formula C8H10N2O2 B1387351 Methyl 4,6-dimethylpyrimidine-5-carboxylate CAS No. 832090-44-5](/img/structure/B1387351.png)
Methyl 4,6-dimethylpyrimidine-5-carboxylate
Overview
Description
“Methyl 4,6-dimethylpyrimidine-5-carboxylate” is a heterocyclic organic compound . It has a molecular weight of 166.177200 g/mol and a molecular formula of C8H10N2O2 . The IUPAC name for this compound is "methyl 4,6-dimethylpyrimidine-5-carboxylate" .
Molecular Structure Analysis
The canonical SMILES structure for this compound isCC1=C(C(=NC=N1)C)C(=O)OC
. The InChI Key is XBSPXEYSNDFEIA-UHFFFAOYSA-N
. Physical And Chemical Properties Analysis
“Methyl 4,6-dimethylpyrimidine-5-carboxylate” has a boiling point of 244.995ºC at 760 mmHg and a flash point of 101.97ºC . The density of this compound is 1.136g/cm³ . It has 4 H-Bond acceptors and 0 H-Bond donors .Scientific Research Applications
Neuroprotective Agents
Methyl 4,6-dimethylpyrimidine-5-carboxylate: derivatives have been synthesized and evaluated for their neuroprotective properties. These compounds are potential treatments for neurodegenerative diseases, ischemic stroke, and traumatic brain injury. They work by restoring neuronal function and structure, thus preventing or slowing disease progression .
Anti-neuroinflammatory Agents
The same derivatives also exhibit anti-neuroinflammatory properties. They have shown significant promise in inhibiting nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells, which are key factors in neuroinflammation .
Antiviral Activity
Pyrimidine and its derivatives, including Methyl 4,6-dimethylpyrimidine-5-carboxylate , have been proven to possess antiviral activities. They can be used in the synthesis of compounds that inhibit the replication of viruses, offering a pathway for developing new antiviral drugs .
Anticancer Activity
These compounds have also been explored for their anticancer activities. They may inhibit the growth of cancer cells by interfering with DNA replication or other cellular processes critical to cancer cell survival .
Antioxidant Properties
The antioxidant properties of pyrimidine derivatives make them suitable for research into diseases caused by oxidative stress. They can neutralize free radicals, thereby protecting cells from damage .
Antimicrobial Activity
Pyrimidine derivatives have been utilized for their antimicrobial activity, which includes fighting against a range of bacteria and fungi. This makes them valuable in the development of new antibiotics .
Synthetic Organic Chemistry
In synthetic organic chemistry, Methyl 4,6-dimethylpyrimidine-5-carboxylate is used as a building block for the construction of complex molecules. It’s particularly useful in the synthesis of bicyclic [6 + 6] systems like pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines, which have significant medical and pharmaceutical applications .
Medicinal Chemistry
Finally, in medicinal chemistry, this compound is a precursor in the synthesis of various biologically active molecules. Its versatility allows for the creation of compounds with potential therapeutic effects across a wide range of diseases .
Safety and Hazards
properties
IUPAC Name |
methyl 4,6-dimethylpyrimidine-5-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-5-7(8(11)12-3)6(2)10-4-9-5/h4H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBSPXEYSNDFEIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=N1)C)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70652414 | |
Record name | Methyl 4,6-dimethylpyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70652414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4,6-dimethylpyrimidine-5-carboxylate | |
CAS RN |
832090-44-5 | |
Record name | Methyl 4,6-dimethylpyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70652414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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